Cas no 2309461-24-1 (2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid)

• Product Name: 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid
• CAS No: 2309461-24-1
• MF: C₁₄H₁₉BrN₂O₃
• MW: 343.216263055801
• CID: 6032502
• PubChem ID: 165738871
• Update Time: 2025-05-20

2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(3-bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid
• 2309461-24-1
• EN300-7429623
• 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid

• Inchi： 1S/C14H19BrN2O3/c15-12-9-17-7-3-11(12)14(20-10-13(18)19)4-1-2-6-16-8-5-14/h3,7,9,16H,1-2,4-6,8,10H2,(H,18,19)
• InChI Key： WUZIFECMSGDSCK-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C1(CCNCCCC1)OCC(=O)O

Computed Properties

• Exact Mass: 342.05791g/mol
• Monoisotopic Mass: 342.05791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 71.4Ų

Additional information on 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid

Introduction to 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid (CAS No. 2309461-24-1)

2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid (CAS No. 2309461-24-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. The compound's structure includes a 3-bromopyridin-4-yl moiety and an azocan group, which contribute to its chemical and biological properties.

The synthesis of 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid has been reported in several recent studies. One notable method involves the reaction of 3-bromopyridine with azocane followed by the introduction of the acetic acid moiety. This multi-step process requires precise control over reaction conditions to ensure high yields and purity. The synthetic route is not only efficient but also scalable, making it suitable for large-scale production in industrial settings.

In terms of its chemical properties, 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid exhibits excellent solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This property is crucial for its use in biological assays and drug formulation studies. Additionally, the compound's stability under various pH conditions has been extensively studied, demonstrating its robustness in different environments.

The biological activity of 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid has been a focal point of recent research. Preliminary studies have shown that this compound possesses potent anti-inflammatory and anti-cancer properties. In vitro assays using human cancer cell lines have demonstrated that the compound can effectively inhibit cell proliferation and induce apoptosis. These findings suggest that 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid may have therapeutic potential in the treatment of various cancers.

Beyond its anti-cancer effects, 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid has also shown promise in the management of inflammatory diseases. In animal models of inflammation, the compound has been found to reduce inflammatory markers such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These results indicate that it could be a valuable candidate for developing new anti-inflammatory drugs.

The mechanism of action of 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid is currently under investigation. Early studies suggest that it may act through multiple pathways, including modulation of signaling cascades involved in cell proliferation and inflammation. For instance, it has been observed to inhibit the activation of nuclear factor-kappa B (NF-kB), a key transcription factor implicated in inflammatory responses and cancer progression.

To further explore the therapeutic potential of 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid, clinical trials are being planned. These trials will aim to evaluate the safety, efficacy, and pharmacokinetics of the compound in human subjects. Preclinical data from animal studies have provided promising results, suggesting that the compound is well-tolerated and has a favorable safety profile.

In conclusion, 2-{[4-(3-Bromopyridin-4-yl)azocan-4-yl]oxy}acetic acid (CAS No. 2309461-24-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for further development as a therapeutic agent. Ongoing research will continue to elucidate its mechanisms of action and optimize its use in clinical settings.